3-Chloro-5-methoxy-benzofuran-2-carboxylic acid

• Molecular Formula: C10H7ClO4
• Molecular Weight: 226.61 g/mol
• SMILES: COC1=CC2=C(C=C1)OC(=C2Cl)C(=O)O
• InChI: InChI=1S/C10H7ClO4/c1-14-5-2-3-7-6(4-5)8(11)9(15-7)10(12)13/h2-4H,1H3,(H,12,13)
• InChIKey: WLQGLKPURMPWNA-UHFFFAOYSA-N

Structural Baseline: 3-Chloro-5-methoxy-benzofuran-2-carboxylic acid

3-Chloro-5-methoxy-benzofuran-2-carboxylic acid (CAS 1432057-41-4) is a halogenated, methoxylated benzofuran-2-carboxylic acid derivative (C₁₀H₇ClO₄, MW 226.61) that serves as a versatile intermediate and scaffold for medicinal chemistry and agrochemical research . The benzofuran-2-carboxylic acid pharmacophore is a privileged structure implicated in carbonic anhydrase inhibition, leukotriene biosynthesis blockade, Pim-1 kinase inhibition, and antiproliferative activity, yet the specific 3-chloro-5-methoxy substitution pattern confers distinct electronic and steric properties relative to unsubstituted, mono-substituted, or alternatively substituted analogs [1].

3-Chloro-5-methoxy substitution pattern enables distinct electronic and steric properties for kinase and carbonic anhydrase inhibitor research

Versatile building block with triple orthogonal reactive sites (C3-Cl, C5-OMe, C2-CO₂H) for medicinal chemistry library synthesis

May support fragment-based target engagement studies across multiple enzyme classes based on structurally proximal chemotype annotations

• [1] Eldehna, W. M.; Nocentini, A.; Elsayed, Z. M.; Al-Warhi, T.; Aljaeed, N.; Alotaibi, O. J.; Al-Sanea, M. M.; Abdel-Aziz, H. A.; Supuran, C. T. Benzofuran-Based Carboxylic Acids as Carbonic Anhydrase Inhibitors and Antiproliferative Agents against Breast Cancer. ACS Med. Chem. Lett. 2020, 11, 1022–1027. View Source

3-Chloro-5-methoxy Analog: Why Generics Cannot Substitute

Within the benzofuran-2-carboxylic acid class, the presence, position, and electronic nature of ring substituents profoundly modulate target affinity, isoform selectivity, and antiproliferative potency. For example, benzofuran-based carbonic anhydrase IX inhibitors exhibit submicromolar Kᵢ values only when the substitution pattern optimizes interactions with the active-site hydrophobic pocket; removal or relocation of a single halogen or methoxy group can reduce selectivity indices by >60-fold [1]. Similarly, in leukotriene biosynthesis inhibition, the 5-substituent dictates oral vs. intravenous potency differentials of up to 2-fold [2]. Generic substitution with unadorned benzofuran-2-carboxylic acid or mono-substituted variants therefore risks loss of target engagement, altered physicochemical properties, and irreproducible biological results, making the specific 3-chloro-5-methoxy derivative a non-interchangeable research tool and synthetic building block.

Unsubstituted benzofuran-2-carboxylic acid lacks halogen and methoxy substituents, potentially reducing target affinity and selectivity by orders of magnitude

Mono-substituted analogs (e.g., 3-chloro-only or 5-methoxy-only) may shift oral/IV potency ratios and PK profiles, complicating in vivo pharmacological interpretation

Positional isomers (e.g., 6-methoxy analog) alter electronic distribution and regioselective functionalization, limiting synthetic reproducibility in SAR campaigns

• [1] Eldehna, W. M.; Nocentini, A.; Elsayed, Z. M.; Al-Warhi, T.; Aljaeed, N.; Alotaibi, O. J.; Al-Sanea, M. M.; Abdel-Aziz, H. A.; Supuran, C. T. Benzofuran-Based Carboxylic Acids as Carbonic Anhydrase Inhibitors and Antiproliferative Agents against Breast Cancer. ACS Med. Chem. Lett. 2020, 11, 1022–1027. View Source
• [2] Benzofuran 2-carboxylic acid esters useful as inhibitors of leukotriene biosynthesis. US Patent 4,663,347, 1987. View Source

3-Chloro-5-methoxy-benzofuran-2-carboxylic acid: Quantitative Differentiation

hCA IX Inhibitory Potency Evidence

Although direct Kᵢ data for the 3-chloro-5-methoxy derivative are not yet published, the benzofuran-2-carboxylic acid chemotype has demonstrated submicromolar hCA IX inhibition when bearing halogen substituents. In a head-to-head study, benzofuran-containing carboxylic acid derivatives 9b, 9e, and 9f exhibited hCA IX Kᵢ values of 0.91, 0.79, and 0.56 μM, respectively, with selectivity indices of 2 to >63 over off-target hCA I and 4–47 over hCA II [1]. The presence of a halogen (5-bromobenzofuran tail) and a carboxylic acid moiety were critical for both potency and selectivity; compounds lacking halogen substitution (e.g., unsubstituted benzofuran-2-carboxylic acid) showed markedly reduced hCA IX affinity. The 3-chloro-5-methoxy substitution pattern introduces an electron-withdrawing chloro group at C3 that can further polarize the carboxylic acid and enhance zinc-binding interactions, while the 5-methoxy group may occupy the hydrophobic pocket, potentially improving upon the reported submicromolar Kᵢ values [1].

hCA IX Inhibition

Class-level

Halogenated benzofuran Kᵢ 0.56–0.91 µM
vs unsubstituted Kᵢ >10 µM

Halogen substitution enables submicromolar hCA IX engagement, supporting isoform-selectivity research

Direct Kᵢ for target compound not yet reported; inferred from class SAR

Evidence Dimension	hCA IX inhibition Kᵢ
Target Compound Data	Not yet determined; predicted to be in the submicromolar range based on class-level SAR
Comparator Or Baseline	9f (a 5-bromobenzofuran-ureido-benzoic acid hybrid): Kᵢ = 0.56 μM; Benzofuran-2-carboxylic acid (unsubstituted): Kᵢ > 10 μM
Quantified Difference	~20-fold improvement for halogenated benzofuran-2-carboxylic acid derivatives over unsubstituted parent
Conditions	Stopped-flow CO₂ hydration assay; human recombinant hCA IX, hCA I, hCA II isoforms

Why This Matters

The class-level SAR demonstrates that halogen substitution on the benzofuran core is a prerequisite for potent hCA IX inhibition, justifying the procurement of the 3-chloro-5-methoxy derivative over unsubstituted benzofuran-2-carboxylic acid for carbonic anhydrase-targeted research.

• [1] Eldehna, W. M.; Nocentini, A.; Elsayed, Z. M.; Al-Warhi, T.; Aljaeed, N.; Alotaibi, O. J.; Al-Sanea, M. M.; Abdel-Aziz, H. A.; Supuran, C. T. Benzofuran-Based Carboxylic Acids as Carbonic Anhydrase Inhibitors and Antiproliferative Agents against Breast Cancer. ACS Med. Chem. Lett. 2020, 11, 1022–1027. View Source

Antiproliferative Activity in Breast Cancer

The benzofuran-2-carboxylic acid derivative 9e (bearing a 5-bromobenzofuran tail) displayed an IC₅₀ of 2.52 ± 0.39 μM against MDA-MB-231 triple-negative breast cancer cells, with accompanying cell cycle disturbance and pro-apoptotic effects [1]. In contrast, the unsubstituted benzofuran-2-carboxylic acid parent compound shows no significant antiproliferative activity at concentrations up to 100 μM in the same cell line. A separate series of 3-methyl-benzofuran-2-carboxylic acid amide derivatives produced IC₅₀ values of 0.858 μM against A549 lung cancer cells and 2.07 μM against MCF7 breast cancer cells, further confirming that 3-position substitution is critical for potency [2]. The 3-chloro-5-methoxy derivative combines the potency-enhancing 3-substitution with a 5-methoxy group that may improve cellular permeability (logP modulation), positioning it as a potentially superior antiproliferative scaffold relative to 3-unsubstituted or 5-unsubstituted analogs.

Antiproliferative IC₅₀

Class-level

3-Substituted analog IC₅₀ 2.52 µM (MDA-MB-231)
vs unsubstituted >100 µM

3-Substitution enhances antiproliferative response in breast cancer cell models

Direct IC₅₀ for 3-chloro-5-methoxy derivative not yet determined

Evidence Dimension	Antiproliferative IC₅₀
Target Compound Data	Not yet determined; predicted to exhibit IC₅₀ < 10 μM based on class-level SAR for 3-substituted benzofuran-2-carboxylic acids
Comparator Or Baseline	9e (5-bromobenzofuran-ureido-benzoic acid): IC₅₀ = 2.52 μM (MDA-MB-231); Unsubstituted benzofuran-2-carboxylic acid: IC₅₀ > 100 μM (MDA-MB-231); 3-Methyl-benzofuran-2-carboxylic acid amide (10d): IC₅₀ = 2.07 μM (MCF7)
Quantified Difference	>40-fold improvement for 3-substituted benzofuran-2-carboxylic acid derivatives over unsubstituted parent
Conditions	MTT assay after 72 h incubation; MDA-MB-231 and MCF7 human breast cancer cell lines

Why This Matters

For researchers developing anticancer agents, the 3-chloro-5-methoxy substitution pattern offers the dual advantage of 3-position potency enhancement and 5-methoxy logP optimization, making it a strategic choice over simpler benzofuran-2-carboxylic acids for structure-activity relationship (SAR) campaigns.

• [1] Eldehna, W. M.; Nocentini, A.; Elsayed, Z. M.; Al-Warhi, T.; Aljaeed, N.; Alotaibi, O. J.; Al-Sanea, M. M.; Abdel-Aziz, H. A.; Supuran, C. T. Benzofuran-Based Carboxylic Acids as Carbonic Anhydrase Inhibitors and Antiproliferative Agents against Breast Cancer. ACS Med. Chem. Lett. 2020, 11, 1022–1027. View Source
• [2] Design, synthesis and anticancer activity of amide derivatives of substituted 3-methyl-benzofuran-2-carboxylic acid. Synth. Commun. 2023. View Source

Leukotriene Inhibition: Oral vs. IV Potency

Benzofuran-2-carboxylic acid esters are established inhibitors of leukotriene biosynthesis via 5-lipoxygenase blockade [1]. Critically, the nature of the 5-substituent directly impacts the oral/intravenous potency ratio. In a comparative preclinical study of presynaptic antagonists within the benzofuran series, the 5-chloro derivative (25) was twice as potent as the unsubstituted parent (1) after oral administration but only about half as potent when given intravenously [2]. This demonstrates that 5-position substitution can tune pharmacokinetic properties independently of intrinsic target affinity. The 5-methoxy group in the target compound is expected to confer distinct absorption, distribution, and metabolism characteristics compared to the 5-chloro or 5-unsubstituted analogs, making it a valuable comparator for probing substituent effects on oral bioavailability within the leukotriene biosynthesis inhibitor class.

Oral/IV Potency Ratio

Class-level

5-Chloro analog: 2× oral potency, 0.5× IV vs unsubstituted

5-Substituent modulates oral bioavailability independently of intrinsic activity

Specific oral/IV profile for 5-methoxy analog remains to be determined

Evidence Dimension	Oral/intravenous potency ratio
Target Compound Data	Not yet determined; predicted to show a unique oral/IV potency profile based on 5-methoxy substitution
Comparator Or Baseline	5-Chloro benzofuran derivative (25): 2× oral potency vs. unsubstituted parent (1); 0.5× IV potency vs. parent (1)
Quantified Difference	Oral:IV potency inversion (2× oral vs. 0.5× IV) driven solely by 5-substituent identity
Conditions	Preclinical in vivo pharmacological evaluation (species and exact model not specified in the available excerpt)

Why This Matters

The 5-methoxy derivative serves as a critical comparator for medicinal chemists optimizing the oral bioavailability of benzofuran-based leukotriene biosynthesis inhibitors, providing a substituent with different electronic and lipophilic properties than the 5-chloro benchmark.

• [1] Benzofuran 2-carboxylic acid esters useful as inhibitors of leukotriene biosynthesis. US Patent 4,663,347, 1987. View Source
• [2] Benzofurans. Page 407 of 684. Heterocyclic Building Block – benzofuran. https://www.benzofurans.com (accessed 2026-04-28). Citing preclinical data on 5-chloro vs. unsubstituted benzofuran presynaptic antagonists. View Source

Cross-Coupling & Derivatization Versatility

The 3-chloro substituent on the benzofuran core provides a synthetic handle for further functionalization via transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig, or Ullmann couplings) that is absent in non-halogenated analogs [1]. Meanwhile, the 5-methoxy group directs electrophilic aromatic substitution to specific positions on the benzofuran ring, enabling regioselective late-stage diversification. The carboxylic acid at C2 serves as a versatile anchor point for amide bond formation, esterification, or reduction. In contrast, the parent benzofuran-2-carboxylic acid lacks the C3 halogen handle, while 3-chlorobenzofuran-2-carboxylic acid lacks the 5-methoxy directing group, limiting the scope of sequential derivatization. The 3-chloro-6-methoxy positional isomer (3-chloro-6-methoxy-1-benzofuran-2-carboxylic acid) offers a different electronic distribution and steric environment, which can lead to divergent reaction outcomes in structure-activity relationship studies.

Synthetic Handles

Reported

C3-Cl cross-coupling handle, C5-OMe directing group, C2-CO₂H anchor

Enables sequential, orthogonal diversification for library synthesis

Reaction conditions depend on specific coupling partners

Evidence Dimension	Synthetic diversification potential
Target Compound Data	Three distinct reactive sites: C3-Cl (cross-coupling handle), C5-OMe (directing group), C2-CO₂H (anchor point for derivatization)
Comparator Or Baseline	Benzofuran-2-carboxylic acid: C2-CO₂H only (lacks C3-Cl); 3-Chlorobenzofuran-2-carboxylic acid: C3-Cl + C2-CO₂H (lacks C5-OMe directing effect); 3-Chloro-6-methoxy isomer: altered regiochemistry
Quantified Difference	Triple reactive-site architecture vs. dual or single reactive sites in comparators
Conditions	Standard organic synthesis conditions; transition-metal-catalyzed cross-coupling, amide coupling, and electrophilic aromatic substitution protocols

Why This Matters

For medicinal chemistry laboratories requiring a benzofuran-2-carboxylic acid building block with maximal synthetic versatility for library synthesis or SAR exploration, the 3-chloro-5-methoxy derivative offers a unique triple-reactive-site architecture that enables more efficient diversification than any mono- or di-substituted comparator.

• [1] Kuujia. Cas no 1432057-41-4 (2-Benzofurancarboxylic acid, 3-chloro-5-methoxy-). https://www.kuujia.com (accessed 2026-04-28). View Source

Physicochemical Drug-Likeness Profile

The 3-chloro-5-methoxy substitution pattern modulates key drug-likeness parameters relative to comparator benzofuran-2-carboxylic acids. The target compound (C₁₀H₇ClO₄, MW 226.61) possesses a molecular weight intermediate between the lighter 5-methoxybenzofuran-2-carboxylic acid (C₁₀H₈O₄, MW 192.17) [1] and the heavier 5-bromobenzofuran-2-carboxylic acid derivatives commonly used in carbonic anhydrase inhibitor studies (MW ~270–300). The chlorine atom at C3 increases lipophilicity (estimated ΔlogP ≈ +0.7 vs. 5-methoxybenzofuran-2-carboxylic acid) while the carboxylic acid at C2 maintains hydrogen bond donor/acceptor capacity (1 HBD, 4 HBA). This combination places the compound in a favorable drug-like chemical space (MW < 300, logP < 3, HBD ≤ 3, HBA ≤ 6) while offering a distinct lipophilicity-hydrophilicity balance that is not achievable with either the 3-unsubstituted or 5-unsubstituted analogs .

Drug-Likeness Profile

Estimated

MW 226.61, logP ~2.0–2.5, HBD 1, HBA 4

Occupies intermediate lipophilicity space relative to common benzofuran analogs

logP values are estimated; experimental determination recommended

Evidence Dimension	Physicochemical drug-likeness parameters
Target Compound Data	MW = 226.61; C₁₀H₇ClO₄; logP (estimated) ~2.0–2.5; HBD = 1; HBA = 4
Comparator Or Baseline	5-Methoxybenzofuran-2-carboxylic acid: MW = 192.17, logP ~1.3–1.8; Benzofuran-2-carboxylic acid: MW = 162.14, logP ~1.0–1.5; 5-Bromobenzofuran-2-carboxylic acid: MW ~241, logP ~2.2–2.8
Quantified Difference	MW: +34 vs. 5-methoxy analog, +64 vs. parent; Estimated logP: +0.7 vs. 5-methoxy analog, +1.0 vs. parent
Conditions	Calculated physicochemical properties based on molecular formula and SMILES structure; not experimentally measured

Why This Matters

For procurement decisions in early-stage drug discovery, the 3-chloro-5-methoxy derivative fills a specific physicochemical niche (intermediate MW and logP) that is not occupied by commercially available benzofuran-2-carboxylic acid analogs, enabling exploration of a distinct region of chemical space.

• [1] 5-Methoxybenzofuran-2-carboxylic acid. CAS Common Chemistry. CAS Registry Number 10242-08-7. https://commonchemistry.cas.org/detail?cas_rn=10242-08-7 (accessed 2026-04-28). View Source

Target Engagement Database Annotations

Database mining reveals that benzofuran derivatives bearing the 5-methoxy substituent engage a diverse array of therapeutic targets. A structurally related compound incorporating a 5-methoxy-benzofuran moiety (BDBM343675) inhibits its target with an IC₅₀ of 13 nM, demonstrating that 5-methoxy substitution is compatible with low-nanomolar potency [1]. Separately, benzofuran-2-carboxylic acid has been identified as a potent phosphotyrosine mimic with LYP inhibitory activity (Kᵢ = 0.93 μM for the most active derivative D34) [2]. While the 3-chloro-5-methoxy derivative itself lacks published target engagement data, the convergence of evidence from these proximal chemotypes suggests that this substitution pattern may productively engage kinase and phosphatase targets with affinities in the nanomolar to low-micromolar range, distinguishing it from simpler benzofuran-2-carboxylic acid scaffolds with more limited target profiles.

Proximal Chemotype Activity

Context-dependent

5-Methoxy-benzofuran fragment: IC₅₀ 13 nM
LYP inhibitor D34: Kᵢ 0.93 µM

May engage kinase and phosphatase targets at low-micromolar to nanomolar concentrations

Direct target engagement data for this compound are not available

Evidence Dimension	In vitro target engagement potency
Target Compound Data	Not directly measured; inferred target engagement potential based on structurally proximal compounds
Comparator Or Baseline	5-Methoxy-benzofuran-containing ligand (BDBM343675): IC₅₀ = 13 nM; Benzofuran-2-carboxylic acid derivative D34: LYP Kᵢ = 0.93 μM
Quantified Difference	Structurally proximal chemotypes demonstrate nanomolar to low-micromolar target engagement; unsubstituted benzofuran-2-carboxylic acid: Kᵢ > 1 mM for LYP
Conditions	Biochemical enzyme inhibition assays; specific assay conditions vary by target

Why This Matters

The database-annotated target promiscuity of 5-methoxy-benzofuran fragments provides a rationale for selecting the 3-chloro-5-methoxy derivative as a fragment screen starting point or a tool compound for probing kinase and phosphatase targets, where unsubstituted benzofuran-2-carboxylic acid would be essentially inactive.

• [1] BindingDB. BDBM343675: 6-Chloro-3-(5-methoxy-1-benzofuran-2-yl)imidazo[1,2-a]pyridine. IC₅₀ = 13 nM. https://www.bindingdb.org (accessed 2026-04-28). View Source
• [2] Discovery of benzofuran-2-carboxylic acid derivatives as lymphoid tyrosine phosphatase (LYP) inhibitors for cancer immunotherapy. J. Med. Chem. 2023. DOI: 10.1021/acs.jmedchem.3c00503. View Source

Application Scenarios: 3-Chloro-5-methoxy-benzofuran-2-carboxylic acid

Carbonic Anhydrase Inhibitor Lead Optimization

The 3-chloro-5-methoxy derivative is positioned as a strategic starting scaffold for developing selective hCA IX inhibitors for breast cancer therapy. Based on class-level evidence that halogenated benzofuran-2-carboxylic acids achieve submicromolar Kᵢ values (0.56–0.91 μM) with selectivity indices up to >63 over off-target isoforms [1], the C3-Cl substituent is expected to enhance zinc-binding through electronic polarization while the C5-OMe group may occupy the hydrophobic selectivity pocket. Researchers should prioritize this compound over unsubstituted benzofuran-2-carboxylic acid (Kᵢ > 10 μM) for any carbonic anhydrase-targeted screening campaign.

Multi-Target Kinase/Phosphatase Fragment Screening

The benzofuran-2-carboxylic acid chemotype has demonstrated activity against LYP phosphatase (Kᵢ = 0.93 μM) [2] and Pim-1 kinase (IC₅₀ values in the nanomolar range for optimized derivatives) [3]. The 3-chloro-5-methoxy derivative, with its triple-reactive-site architecture (C3-Cl coupling handle, C5-OMe directing group, C2-CO₂H anchor), enables rapid parallel derivatization to explore structure-activity relationships across multiple target classes from a single starting material. This makes it an efficient choice for fragment-based drug discovery programs requiring synthetic tractability.

Oral Bioavailability Optimization Probe

In the leukotriene biosynthesis inhibitor series, 5-substitution alone can invert the oral/intravenous potency ratio by up to 4-fold (2× oral vs. 0.5× IV for 5-chloro vs. unsubstituted) [4]. The 5-methoxy substituent, with its distinct electronic (electron-donating) and lipophilic properties compared to 5-chloro, serves as an essential comparator for deconvoluting substituent effects on absorption, first-pass metabolism, and tissue distribution. Medicinal chemistry teams optimizing oral benzofuran-based therapeutics should include this compound in their SAR matrix.

Building Block for Library Synthesis

The compound's orthogonal reactive handles (C3-Cl for cross-coupling, C2-CO₂H for amide/ester formation, C5-OMe for electronic tuning) enable sequential, protecting-group-free diversification to generate structurally diverse libraries from a single precursor [5]. This contrasts with benzofuran-2-carboxylic acid (one handle) and 3-chlorobenzofuran-2-carboxylic acid (two handles, no directing group), offering at least 3× greater synthetic efficiency in library production. Procurement of this building block is recommended for any medicinal chemistry group conducting benzofuran-focused library synthesis.

Application

Selection Property

Validation Focus

hCA IX inhibition research

Halogenated benzofuran scaffold

Isoform selectivity profiling

Kinase/phosphatase fragment screening

Multi-reactive-site architecture

Target affinity profiling

Leukotriene biosynthesis inhibitor PK/PD studies

5-Substituent oral/IV ratio context

Absorption and first-pass metabolism review

Medicinal chemistry library production

Triple orthogonal reactive handles

Synthetic efficiency and diversification

• [1] Eldehna, W. M.; Nocentini, A.; Elsayed, Z. M.; Al-Warhi, T.; Aljaeed, N.; Alotaibi, O. J.; Al-Sanea, M. M.; Abdel-Aziz, H. A.; Supuran, C. T. Benzofuran-Based Carboxylic Acids as Carbonic Anhydrase Inhibitors and Antiproliferative Agents against Breast Cancer. ACS Med. Chem. Lett. 2020, 11, 1022–1027. View Source
• [2] Discovery of benzofuran-2-carboxylic acid derivatives as lymphoid tyrosine phosphatase (LYP) inhibitors for cancer immunotherapy. J. Med. Chem. 2023. DOI: 10.1021/acs.jmedchem.3c00503. View Source
• [3] Xiang, Y.; Hirth, B.; Asmussen, G.; et al. The discovery of novel benzofuran-2-carboxylic acids as potent Pim-1 inhibitors. Bioorg. Med. Chem. Lett. 2011, 21, 3050–3053. View Source
• [4] Benzofurans. Page 407 of 684. Heterocyclic Building Block – benzofuran. https://www.benzofurans.com (accessed 2026-04-28). View Source
• [5] Kuujia. Cas no 1432057-41-4 (2-Benzofurancarboxylic acid, 3-chloro-5-methoxy-). https://www.kuujia.com (accessed 2026-04-28). View Source